4-Bromoanisole 4-Bromoanisole 4-Bromoanisole is a useful brominating reagent. It is formed as reaction product in the reaction between HOBr and anisole. Suzuki coupling of 4-bromoanisole with phenylboronic acid catalyzed by palladium pincer complexes has been studied. Heck Reaction of 4-bromoanisole with ethyl acrylates in room-temperature ionic liquids is reported to afford ethyl 4-methoxycinnamate.
4-bromoanisole is a monomethoxybenzene carrying a bromo substituent at position 4. It is a monomethoxybenzene and an organobromine compound.
Brand Name: Vulcanchem
CAS No.: 104-92-7
VCID: VC21119392
InChI: InChI=1S/C7H7BrO/c1-9-7-4-2-6(8)3-5-7/h2-5H,1H3
SMILES: COC1=CC=C(C=C1)Br
Molecular Formula: C7H7BrO
Molecular Weight: 187.03 g/mol

4-Bromoanisole

CAS No.: 104-92-7

Cat. No.: VC21119392

Molecular Formula: C7H7BrO

Molecular Weight: 187.03 g/mol

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4-Bromoanisole - 104-92-7

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Description 4-Bromoanisole is a useful brominating reagent. It is formed as reaction product in the reaction between HOBr and anisole. Suzuki coupling of 4-bromoanisole with phenylboronic acid catalyzed by palladium pincer complexes has been studied. Heck Reaction of 4-bromoanisole with ethyl acrylates in room-temperature ionic liquids is reported to afford ethyl 4-methoxycinnamate.
4-bromoanisole is a monomethoxybenzene carrying a bromo substituent at position 4. It is a monomethoxybenzene and an organobromine compound.
CAS No. 104-92-7
Molecular Formula C7H7BrO
Molecular Weight 187.03 g/mol
IUPAC Name 1-bromo-4-methoxybenzene
Standard InChI InChI=1S/C7H7BrO/c1-9-7-4-2-6(8)3-5-7/h2-5H,1H3
Standard InChI Key QJPJQTDYNZXKQF-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)Br
Canonical SMILES COC1=CC=C(C=C1)Br
Boiling Point 215.0 °C
Melting Point 13.5 °C

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